N-Methyltetrahydro-2H-thiopyran-4-amine hydrochloride

• IUPAC Name: N-methylthian-4-amine;hydrochloride
• InChI: InChI=1S/C6H13NS.ClH/c1-7-6-2-4-8-5-3-6;/h6-7H,2-5H2,1H3;1H
• InChI Key: JMIPDXMPOMPTJG-UHFFFAOYSA-N
• Canonical SMILES: CNC1CCSCC1.Cl
• Molecular Formula: C6H14ClNS
• DSSTOX Substance ID: DTXSID30676297
• Molecular Weight: 167.70 g/mol
• CAS RN: 1188964-82-0, 220640-14-2

Description

The compound "N-Methyltetrahydro-2H-thiopyran-4-amine hydrochloride" is a derivative of tetrahydrothiopyran, which is a sulfur-containing heterocycle. The structure of this compound suggests that it is an amine hydrochloride, indicating the presence of an amine group and a hydrochloride salt form. This type of compound is often of interest in the field of organic chemistry due to its potential applications in pharmaceuticals and as an intermediate in chemical synthesis.

Synthesis Analysis

The synthesis of related compounds has been described in the literature. For instance, the synthesis of 2-substituted polyhydroxytetrahydropyrimidines, which are analogs to the compound of interest, involves guanylation and cyclization methodologies. These compounds are synthesized as transition-state mimics of enzymatic glycosidic cleavage, starting from an amine and thiourea, and proceeding through several steps to yield the final product with moderate yields . Additionally, the synthesis of derivatives of tetrahydro-β-thiopyrones has been achieved by the interaction of dimethyltetrahydrothiopyran with hydroxylamine hydrochloride, followed by reduction and further derivatization to obtain various substituted amines and their hydrochlorides .

Molecular Structure Analysis

The molecular structure of "N-Methyltetrahydro-2H-thiopyran-4-amine hydrochloride" would likely resemble the structures of related compounds mentioned in the literature. For example, the reduction of oximes derived from tetrahydrothiopyran yields amines with a trans-structure, indicating the spatial arrangement of substituents around the heterocyclic ring . The presence of the N-methyl group and the hydrochloride salt form would influence the compound's reactivity and physical properties.

Chemical Reactions Analysis

The chemical reactivity of such compounds can be inferred from related research. For instance, the 2-methylsulfanyl group in a related compound was displaced with amines, assisted by a Lewis acid, to give protected cyclic guanidines . Moreover, the hydrochloride of a thiopyran amine can be further derivatized to acetyl and benzoyl derivatives, indicating the versatility of these compounds in undergoing various chemical transformations .

Physical and Chemical Properties Analysis

While specific physical and chemical properties of "N-Methyltetrahydro-2H-thiopyran-4-amine hydrochloride" are not detailed in the provided papers, related compounds exhibit interesting properties. For example, the hydrochloride salts of thiopyran amines can be prepared, suggesting that the compound of interest would also form a stable hydrochloride salt . The solubility, stability, and reactivity of these compounds in different media can be crucial for their applications in synthesis and pharmaceuticals.

Scientific Research Applications

Synthetic Methodologies and Building Blocks

N-Methyltetrahydro-2H-thiopyran-4-amine hydrochloride serves as a valuable building block in organic synthesis, particularly in medicinal chemistry. Research has demonstrated scalable and efficient preparation methods for related cyclic sulfone derivatives from commercially available materials. These compounds are essential for drug discovery due to their versatility as structural motifs (Hugelshofer et al., 2021).

Peptide and Oligopeptide Synthesis

The compound plays a crucial role in the synthesis of highly constrained linear oligopeptides containing heterocyclic α-amino carboxylic acids. These oligopeptides, featuring thiopyran derivatives, exhibit unique helical conformations, making them of interest in the study of peptide structure and function (Stoykova et al., 2013).

Heterocyclic Chemistry

In heterocyclic chemistry, N-Methyltetrahydro-2H-thiopyran-4-amine hydrochloride derivatives are synthesized for their potential applications in various chemical reactions and processes. These include the formation of oximes, amines, and various heterocyclic compounds, contributing to the diversity of chemical structures accessible for further research and development (Nazarov & Kuznetsova, 1954).

Conformational Studies

The compound is also used in studies focused on the conformational analysis of heterocyclic compounds. Research in this area explores the conformational preferences and stability of various substituted tetrahydrothiopyran derivatives, contributing to a deeper understanding of molecular structure and dynamics (Freeman et al., 2002).

Safety and Hazards

The safety data sheet for N-Methyltetrahydro-2H-thiopyran-4-amine hydrochloride indicates that it is intended only for research and development use by, or directly under the supervision of, a technically qualified individual.